2-(4-ethoxyphenyl)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)acetamide
• InChI: InChI=1S/C20H22N2O3/c1-3-25-17-8-4-14(5-9-17)12-19(23)21-16-7-10-18-15(13-16)6-11-20(24)22(18)2/h4-5,7-10,13H,3,6,11-12H2,1-2H3,(H,21,23)
• InChI Key: OZJTZHOSCXFRBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)C
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

2-(4-ethoxyphenyl)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide, also known as EPTQ, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Scientific Research Applications

Comparative Metabolism in Herbicides

Research has explored the metabolism of chloroacetamide herbicides and their metabolic pathways in human and rat liver microsomes. This study could shed light on the metabolic fate of related compounds, including 2-(4-ethoxyphenyl)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide, given its structural similarities to chloroacetamide herbicides (Coleman et al., 2000).

Structural Aspects and Properties

The structural aspects and inclusion properties of quinoline-based amides have been studied, revealing how these compounds interact with acids and other molecules, forming crystalline solids and gels. Such studies could provide a foundation for understanding the physical and chemical behaviors of 2-(4-ethoxyphenyl)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (Karmakar et al., 2007).

Synthesis and Pharmacological Studies

Research on the synthesis of similar compounds has led to the discovery of potential biological activities. For example, the synthesis of phthalimidoxy substituted quinoline derivatives has been carried out with the aim of identifying compounds with significant pharmacological properties (Bhambi et al., 2010).

Antitumor Activity

The exploration of methoxy-indolo[2,1-a]isoquinolines for their cytostatic activity in vitro demonstrates the potential therapeutic applications of quinoline derivatives in cancer treatment. This suggests that compounds like 2-(4-ethoxyphenyl)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide could also have significant biomedical implications (Ambros et al., 1988).